Cas no 1803775-58-7 (Ethyl 3-cyano-6-formyl-2-methylbenzoate)

• Product Name: Ethyl 3-cyano-6-formyl-2-methylbenzoate
• CAS No: 1803775-58-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5001195
• Update Time: 2025-10-30

Ethyl 3-cyano-6-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-formyl-2-methylbenzoate

• Inchi： 1S/C12H11NO3/c1-3-16-12(15)11-8(2)9(6-13)4-5-10(11)7-14/h4-5,7H,3H2,1-2H3
• InChI Key： RPCQLXMGDIXZMS-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)=CC=C(C#N)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-6-formyl-2-methylbenzoate

Comprehensive Overview of Ethyl 3-cyano-6-formyl-2-methylbenzoate (CAS No. 1803775-58-7)

Ethyl 3-cyano-6-formyl-2-methylbenzoate (CAS No. 1803775-58-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This ester derivative, characterized by its cyano, formyl, and methyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for designing complex molecules, particularly in the development of novel drug candidates and functional materials.

The compound's CAS number 1803775-58-7 is a critical identifier for researchers and manufacturers, ensuring precise tracking and regulatory compliance. In recent years, the demand for high-purity intermediates like Ethyl 3-cyano-6-formyl-2-methylbenzoate has surged, driven by advancements in precision medicine and green chemistry. Researchers are particularly interested in its potential applications in catalysis and bioconjugation, where its reactive sites enable selective modifications.

One of the most frequently searched questions about this compound revolves around its synthesis methods and scalability. Current literature highlights innovative approaches such as microwave-assisted synthesis and flow chemistry, which enhance yield and reduce environmental impact. These methods align with the growing emphasis on sustainable chemical processes, a topic dominating academic and industrial discussions. Additionally, the compound's solubility and stability under various conditions are key considerations for formulators.

From a commercial perspective, Ethyl 3-cyano-6-formyl-2-methylbenzoate is often categorized under fine chemicals, a market projected to grow exponentially due to its role in high-value applications. Analysts attribute this trend to the compound's adaptability in multi-step syntheses, where it acts as a precursor for heterocyclic compounds and bioactive molecules. Its relevance in drug discovery pipelines further underscores its importance, especially in targeting enzyme inhibitors and receptor modulators.

Another hot topic linked to this compound is its potential in material science innovations. Researchers are exploring its incorporation into polymeric matrices and nanostructured materials, leveraging its electron-withdrawing groups to tailor electronic properties. This aligns with the broader interest in organic electronics and photovoltaic materials, where molecular precision is paramount.

In summary, Ethyl 3-cyano-6-formyl-2-methylbenzoate (CAS No. 1803775-58-7) exemplifies the intersection of synthetic versatility and application-driven research. Its role in advancing sustainable chemistry, pharmaceutical development, and material engineering positions it as a compound of enduring significance. As industries continue to prioritize efficiency and innovation, this intermediate will likely remain a focal point in scientific and commercial endeavors.